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Compound of Interest

Compound Name: Trimethylsulfoxonium iodide

Cat. No.: B160819 Get Quote

An In-depth Technical Guide to the Chemical Structure and Stability of Trimethylsulfoxonium
Iodide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Trimethylsulfoxonium iodide, with the chemical formula [(CH₃)₃SO]⁺I⁻, is a versatile and

valuable sulfoxonium salt in modern organic synthesis.[1] It serves as a key precursor for the

generation of dimethyloxosulfonium methylide, a crucial reagent in the Corey-Chaykovsky

reaction for the synthesis of epoxides, cyclopropanes, and aziridines. This guide provides a

comprehensive overview of its chemical structure and stability, supported by quantitative data,

detailed experimental protocols, and logical diagrams to facilitate its effective use in research

and development.

Chemical Structure
Trimethylsulfoxonium iodide is an ionic compound consisting of a trimethylsulfoxonium

cation ([(CH₃)₃SO]⁺) and an iodide anion (I⁻).

Molecular Geometry and Bonding
The central sulfur atom in the trimethylsulfoxonium cation is bonded to three methyl (CH₃)

groups and one oxygen atom. This arrangement results in a tetrahedral molecular geometry
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around the sulfur center.[1] The ion possesses an idealized C₃v symmetry. It is isoelectronic

with trimethylphosphine oxide.

The structure is best represented as a salt, where the positive charge is formally on the sulfur

atom.
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Caption: Ionic structure of Trimethylsulfoxonium Iodide.

Physicochemical Properties
Trimethylsulfoxonium iodide is a white to light yellow crystalline powder.[2][3] Its key

properties are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₃H₉IOS [1]

Molecular Weight 220.07 g/mol [1]

Appearance
White to light yellow crystalline

powder
[2][3]

Melting Point 208-212 °C (decomposes) [1]

Solubility in Water 15 g/L (20 °C) [3]

CAS Number 1774-47-6 [1]

Stability and Reactivity
General Stability and Storage
Trimethylsulfoxonium iodide is considered stable under normal temperatures and pressures.

[4][5] However, it exhibits sensitivity to certain conditions:

Hygroscopicity: The salt is hygroscopic and should be stored in a dry place.[3]

Light Sensitivity: It is sensitive to light and must be stored in a dark place, protected from

light.[3]

For optimal stability, it is recommended to store the compound in a cool, dry, well-ventilated

area in a tightly sealed container under an inert atmosphere.[3][5]

Incompatibilities and Decomposition
The compound's stability is compromised in the presence of certain substances. It is

incompatible with strong oxidizing agents and strong bases.[3][4][5]

Thermal decomposition occurs at its melting point (208-212 °C).[1] Hazardous decomposition

products include:

Carbon monoxide (CO) and Carbon dioxide (CO₂)
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Sulfur oxides (SOx)

Hydrogen iodide (HI)[4]

Stability Concern
Incompatible
Materials /
Conditions

Decomposition
Products

Reference(s)

Chemical Reactivity
Strong oxidizing

agents, Strong bases

Dimethyloxosulfonium

methylide (with base)
[1][3][4]

Thermal
Temperatures >208

°C

CO, CO₂, Sulfur

Oxides, Hydrogen

Iodide

[1][4]

Environmental
Light, Moisture

(hygroscopic)
N/A [3]

Key Reactions
Synthesis Pathway
The most common laboratory and industrial synthesis involves the S-alkylation of dimethyl

sulfoxide (DMSO) with iodomethane (methyl iodide).[1] This Sₙ2 reaction is typically performed

by heating the reactants.
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Trimethylsulfoxonium Iodide
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Caption: Synthesis of Trimethylsulfoxonium Iodide.

Generation of Dimethyloxosulfonium Methylide
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A critical reaction demonstrating its instability in the presence of a strong base is the formation

of dimethyloxosulfonium methylide (Corey's ylide). This is the foundational step for the Corey-

Chaykovsky reaction.

Trimethylsulfoxonium Iodide
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(Corey's Ylide)

Byproducts (e.g., NaI, H2)
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Caption: Generation of Corey's Ylide from TMSOI.

Experimental Protocols
Synthesis of Trimethylsulfoxonium Iodide
This protocol is adapted from established literature procedures.[6]

Materials:

Dimethyl sulfoxide (DMSO)

Iodomethane (Methyl Iodide, MeI)

Pressure vessel or round-bottom flask with reflux condenser

Acetone (for washing)

Chloroform (optional, for washing)

Procedure:

Combine dimethyl sulfoxide (1.0 equivalent) and iodomethane (~1.0-2.5 equivalents) in a

pressure vessel.[6] Caution: Iodomethane is volatile and toxic; this step must be

performed in a fume hood.[6]
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Seal the vessel and stir the mixture at a controlled temperature, typically between 70-80

°C.[6] The reaction time can vary from 24 to 48 hours.[6]

Monitor the reaction for the formation of a precipitate.

After the reaction is complete, cool the mixture to room temperature.

Filter the resulting solid precipitate.

Wash the crude product thoroughly with a solvent like acetone or chloroform to remove

unreacted starting materials.[6]

Dry the purified white to off-white crystals under reduced pressure. Recrystallization from

water may be performed for higher purity.[2]

Thermal Stability Analysis Workflow
While specific TGA/DSC studies for trimethylsulfoxonium iodide are not widely published, a

general workflow for assessing its thermal stability would follow standard protocols for thermal

analysis of chemical salts.
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Sample Preparation

Instrument Setup (TGA or DSC)

Data Acquisition & Analysis

Weigh 5-10 mg of TMSOI
in a TGA/DSC pan

Hermetically seal pan
(if volatile products expected)
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Set temperature program
(e.g., ramp 10°C/min to 300°C)

Initiate heating program
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Heat Flow vs. Temp (DSC)
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and mass loss percentages
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Caption: General workflow for thermal stability analysis.

Protocol for Thermogravimetric Analysis (TGA):

Sample Preparation: Accurately weigh 5-10 mg of trimethylsulfoxonium iodide into a

TGA crucible (typically alumina).[7]

Instrument Setup: Place the crucible onto the TGA balance. Purge the furnace with an

inert gas (e.g., nitrogen) at a constant flow rate.[8][9]
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Heating Program: Initiate a dynamic heating program, for example, ramping the

temperature from 25 °C to 300 °C at a linear rate of 10 °C/minute.[9]

Data Analysis: Record the sample mass as a function of temperature. The resulting TGA

curve will show a sharp decrease in mass at the decomposition temperature. The

derivative of this curve (DTG) can be used to pinpoint the temperature of maximum

decomposition rate.

Protocol for Differential Scanning Calorimetry (DSC):

Sample Preparation: Weigh 3-10 mg of the sample into a DSC pan (e.g., aluminum) and

seal it.[10] An empty, sealed pan is used as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell.

Heating Program: Program the instrument to scan at a linear rate (e.g., 10 °C/minute) over

a temperature range that includes the melting/decomposition point (e.g., from 180 °C to

250 °C).[11]

Data Analysis: The DSC thermogram plots the differential heat flow against temperature.

An endothermic peak will be observed corresponding to the melting and decomposition of

the sample. The onset temperature of this peak is taken as the decomposition

temperature.[11]

Conclusion
Trimethylsulfoxonium iodide is a structurally well-defined salt with predictable, yet critical,

stability considerations. While stable under proper storage conditions, its reactivity with strong

bases is fundamental to its utility in organic synthesis, and its thermal and environmental

sensitivities must be managed to ensure reagent integrity. The data and protocols provided in

this guide offer a technical foundation for the safe and effective application of

trimethylsulfoxonium iodide in advanced chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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